3-Amino4-methyl-epsilon-caprolactam
Description
3-Amino4-methyl-epsilon-caprolactam is a substituted derivative of epsilon-caprolactam, a six-membered cyclic amide. The compound features an amino (-NH₂) group at the 3-position and a methyl (-CH₃) group at the 4-position of the lactam ring. These substituents alter its physicochemical and biological properties compared to the parent compound. Epsilon-caprolactam (CAS 105-60-2) is widely used in nylon-6 production and exhibits low toxicity due to rapid metabolic elimination . The introduction of amino and methyl groups likely enhances reactivity and modifies solubility, making 3-Amino4-methyl-epsilon-caprolactam relevant for pharmaceutical or polymer applications.
Properties
Molecular Formula |
C7H14N2O |
|---|---|
Molecular Weight |
142.20 g/mol |
IUPAC Name |
4-amino-5-methylazepan-2-one |
InChI |
InChI=1S/C7H14N2O/c1-5-2-3-9-7(10)4-6(5)8/h5-6H,2-4,8H2,1H3,(H,9,10) |
InChI Key |
JJGPCZQUCRNBRG-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCNC(=O)CC1N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Physicochemical Properties
The table below summarizes key properties of 3-Amino4-methyl-epsilon-caprolactam and related compounds:
Key Observations:
- Molecular Weight: The amino and methyl groups increase the molecular weight of 3-Amino4-methyl-epsilon-caprolactam (~128.18 g/mol) compared to epsilon-caprolactam (113.18 g/mol). The Boc-protected analog (228.30 g/mol) is significantly heavier due to the tert-butoxycarbonyl group .
- logP: Epsilon-caprolactam’s logP (0.66) indicates moderate hydrophobicity . The amino group in 3-Amino4-methyl-epsilon-caprolactam may lower logP slightly (increasing polarity), while the methyl group could counteract this effect.
- Solubility: Epsilon-caprolactam is insoluble in water but miscible with most organic solvents. The amino group in 3-Amino4-methyl-epsilon-caprolactam may improve water solubility via hydrogen bonding, though the methyl group could reduce this effect.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
